Cas no 1806498-14-5 (2-Methylpyridine-4-sulfonamide)

• Product Name: 2-Methylpyridine-4-sulfonamide
• CAS No: 1806498-14-5
• MF: C₆H₈N₂O₂S
• MW: 172.204919815063
• CID: 4727782
• PubChem ID: 89304839
• Update Time: 2025-11-01

2-Methylpyridine-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Methylpyridine-4-sulfonamide

• Inchi： 1S/C6H8N2O2S/c1-5-4-6(2-3-8-5)11(7,9)10/h2-4H,1H3,(H2,7,9,10)
• InChI Key： XOBLVDDIURLHKR-UHFFFAOYSA-N
• SMILES： S(C1C=CN=C(C)C=1)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 219
• XLogP3: -0.3
• Topological Polar Surface Area: 81.4

Additional information on 2-Methylpyridine-4-sulfonamide

Recent Advances in the Study of 2-Methylpyridine-4-sulfonamide (CAS: 1806498-14-5) in Chemical Biology and Pharmaceutical Research

2-Methylpyridine-4-sulfonamide (CAS: 1806498-14-5) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This heterocyclic sulfonamide derivative has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and targeted therapies. The compound's unique structural features, including the pyridine ring and sulfonamide moiety, contribute to its ability to interact with biological targets with high specificity.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of 2-Methylpyridine-4-sulfonamide. A 2023 publication in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory effects against carbonic anhydrase isoforms, particularly CA IX and XII, which are overexpressed in various cancer types. The research team utilized X-ray crystallography to demonstrate how the methylpyridine group facilitates optimal binding to the enzyme's active site, while the sulfonamide moiety coordinates with the zinc ion in the catalytic center.

In addition to its potential as an anticancer agent, 2-Methylpyridine-4-sulfonamide has shown remarkable activity against bacterial pathogens. A recent study published in Bioorganic & Medicinal Chemistry Letters (2024) revealed that derivatives of this compound exhibit broad-spectrum antibacterial properties, with particular efficacy against drug-resistant strains of Staphylococcus aureus. The researchers attribute this activity to the compound's ability to disrupt bacterial cell wall biosynthesis through inhibition of key enzymes in the peptidoglycan synthesis pathway.

The pharmacokinetic profile of 2-Methylpyridine-4-sulfonamide has been the subject of intensive investigation. A 2024 preclinical study demonstrated favorable absorption and distribution characteristics, with the compound showing good blood-brain barrier penetration in animal models. This property makes it particularly interesting for the development of treatments for neurological disorders. Researchers are currently exploring its potential in targeting neurodegenerative diseases by modulating specific neurotransmitter systems.

Recent synthetic chemistry advancements have enabled more efficient production of 2-Methylpyridine-4-sulfonamide and its derivatives. A novel catalytic process developed in 2023 allows for the selective sulfonylation of 2-methylpyridine precursors, significantly improving yield and purity. This methodological breakthrough, published in Organic Process Research & Development, has facilitated the scale-up production necessary for further preclinical and clinical studies.

Looking forward, the research community anticipates that 2-Methylpyridine-4-sulfonamide will continue to be a valuable scaffold for drug discovery. Several pharmaceutical companies have included derivatives of this compound in their pipelines, with clinical trials expected to begin within the next two years for various indications including oncology, infectious diseases, and neurological disorders. The compound's versatility and demonstrated biological activities position it as a promising candidate for the development of next-generation therapeutics.